Cas no 1201687-89-9 (2-(Chloromethyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-(Chloromethyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1201687-89-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 2150925
• PubChem ID: 45588714
• Update Time: 2024-03-01

2-(Chloromethyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-(chloromethyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• VSEUPWULGKBBOB-UHFFFAOYSA-N
• STL428827
• FCH924831
• BBL035077
• 2-Chloromethyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-(Chloromethyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H9ClN4/c1-5-3-6(2)13-8(10-5)11-7(4-9)12-13/h3H,4H2,1-2H3
• InChI Key： VSEUPWULGKBBOB-UHFFFAOYSA-N
• SMILES： ClCC1N=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Exact Mass: 196.052
• Monoisotopic Mass: 196.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines